Cas no 2418644-43-4 (N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride)

• Product Name: N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride
• CAS No: 2418644-43-4
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• MDL: MFCD32678633
• CID: 5676728
• PubChem ID: 154577002
• Update Time: 2025-06-08

N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675875
• N-[(1-aminocyclohexyl)methyl]-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride
• N-[(1-Aminocyclohexyl)methyl]-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide;hydrochloride
• 2418644-43-4
• N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride

• MDL： MFCD32678633
• Inchi： 1S/C17H24N2O3.ClH/c18-17(8-2-1-3-9-17)12-19-16(20)13-6-4-7-14-15(13)22-11-5-10-21-14;/h4,6-7H,1-3,5,8-12,18H2,(H,19,20);1H
• InChI Key： KNGZELUTNHRPGL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C2C=1OCCCO2)NCC1(CCCCC1)N

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride

Professional Introduction to N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride (CAS No. 2418644-43-4)

N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride, identified by its CAS number 2418644-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, which make it a promising candidate for further research and development in the treatment of various neurological and psychiatric disorders.

The chemical structure of N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride features a bicyclic system consisting of a benzodioxepine core linked to an aminocyclohexylmethyl side chain. This unique arrangement suggests that the compound may exhibit properties such as selectivity and binding affinity for specific biological targets. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems involved in mood regulation, cognition, and pain perception. The benzodioxepine scaffold is known for its potential to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. This has led to investigations into its potential therapeutic applications in conditions such as depression, anxiety, and chronic pain.

One of the most compelling aspects of N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride is its structural similarity to known pharmacologically active compounds. This similarity provides a foundation for structure-based drug design approaches, allowing researchers to make informed modifications to optimize its pharmacokinetic and pharmacodynamic properties. Computational modeling and molecular docking studies have been employed to predict the binding interactions of this compound with relevant biological targets.

Recent research has highlighted the importance of understanding the molecular mechanisms underlying the actions of such compounds. Studies have demonstrated that the aminocyclohexylmethyl side chain can influence the binding affinity and selectivity of the molecule by modulating its conformational flexibility. This flexibility is crucial for ensuring that the compound can effectively interact with biological targets while minimizing off-target effects.

The synthesis of N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of chiral auxiliaries or catalysts has been explored to achieve enantioselective synthesis, which is essential for developing enantiopure compounds with optimal pharmacological profiles.

In vitro pharmacological studies have provided preliminary evidence supporting the potential therapeutic applications of N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride. These studies have shown that the compound exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, it has been observed to modulate serotonin receptor activity, which may have implications for treating conditions such as depression and anxiety.

The compound's potential as an analgesic agent has also been explored. Preclinical studies have indicated that it may interact with pain-signaling pathways by modulating neurotransmitter release and receptor function. This suggests that N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride could be a valuable candidate for developing new treatments for chronic pain syndromes.

Evaluation of the compound's safety profile is crucial before advancing it into clinical trials. Toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have provided insights into its metabolic stability and potential side effects. The results from these studies will guide future development efforts aimed at optimizing its safety and efficacy.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride represents an exciting example of how structural innovation can lead to the discovery of new therapeutic agents with significant clinical potential.

In conclusion, N-(1-aminocyclohexyl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxamide hydrochloride (CAS No. 2418644-43-4) is a promising compound with a unique chemical structure that suggests potential applications in treating neurological and psychiatric disorders. Its development underscores the importance of innovative approaches in pharmaceutical research and highlights the need for continued exploration of novel molecular targets.